Cas no 1260638-89-8 (2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 1260638-89-8
• MF: C₁₈H₁₆FNO₄
• MW: 329.322348594666
• MDL: MFCD04114854
• CID: 4771479
• PubChem ID: 72208391
• Update Time: 2025-08-02

2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-CBZ-6-FLUORO-3,4-DIHYDRO-1H-ISOQUINOLINE-1-CARBOXYLIC ACID
• AB19103
• 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• MDL： MFCD04114854
• Inchi： 1S/C18H16FNO4/c19-14-6-7-15-13(10-14)8-9-20(16(15)17(21)22)18(23)24-11-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2,(H,21,22)
• InChI Key： DNSLWGWNNQIODC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCN(C(=O)OCC1C=CC=CC=1)C2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 3
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Introduction to 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 1260638-89-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, identified by the CAS number 1260638-89-8, is a structurally sophisticated compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This molecule belongs to the tetrahydroisoquinoline (THIQ) class of alkaloids, which are well-documented for their diverse pharmacological activities. The presence of both a benzyloxy carbonyl (Boc) group and a fluorine substituent at the 6-position of the THIQ core imparts unique electronic and steric properties, making it a promising scaffold for drug discovery and development.

The Boc group is a widely used protecting group in peptide synthesis and medicinal chemistry, providing stability under various reaction conditions while allowing selective deprotection when necessary. This feature makes 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid particularly valuable as an intermediate in the synthesis of more complex molecules. Additionally, the fluorine atom at the 6-position of the THIQ ring enhances metabolic stability and binding affinity to biological targets, a critical factor in modern drug design.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their demonstrated efficacy in treating neurological disorders, cardiovascular diseases, and cancer. The structural motif of THIQs is found in several FDA-approved drugs, including pramipexole (Mirapex), a treatment for Parkinson's disease. The introduction of fluorine into these molecules has further expanded their therapeutic potential by improving bioavailability and target specificity. For instance, fluorinated THIQs have shown promise as kinase inhibitors and G-protein coupled receptor (GPCR) modulators.

One of the most compelling aspects of 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is its utility as a building block for exploring novel pharmacophores. Researchers have leveraged this compound to develop derivatives with enhanced binding interactions with enzymes such as monoamine oxidase (MAO) and dopamine receptors. The combination of the Boc protecting group and the fluorine moiety allows for fine-tuning of physicochemical properties like solubility and lipophilicity, which are crucial for optimizing drug-like characteristics.

Recent studies have highlighted the role of fluorinated THIQs in modulating neurotransmitter systems. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain fluorinated THIQ derivatives exhibit potent activity against MAO-B, a key enzyme implicated in Alzheimer's disease pathogenesis. The structural framework of 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid was found to be an excellent starting point for generating such bioactive molecules. This underscores the compound's significance as a pharmacological probe.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the benzyloxy carbonyl group at the C1 position provides a stable handle for further functionalization via peptide coupling reactions or selective hydrolysis under mild acidic or basic conditions. Meanwhile, the fluorine substituent at the 6-position can be further modified through cross-coupling reactions or nucleophilic substitutions if needed. Such flexibility makes it an indispensable tool for medicinal chemists aiming to explore structure-activity relationships (SAR).

The impact of fluorine on biological activity is well-documented across various therapeutic areas. In addition to enhancing metabolic stability, fluorine can influence electronic distributions within a molecule, thereby modulating its interaction with biological targets. For instance, fluorinated aromatic rings often exhibit increased binding affinities due to π-stacking interactions or altered dipole moments. This principle has been exploited in designing more potent analogs of 2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, leading to compounds with improved pharmacokinetic profiles.

In conclusion,2-(benzyloxy)carbonyl-6-fluoro-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 1260638-89-8) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features—combining a protective group with metabolic-enhancing fluorination—make it an invaluable asset for medicinal chemists seeking to develop novel therapeutics targeting neurological and cardiovascular diseases. As research continues to uncover new applications for fluorinated THIQs,this compound will undoubtedly play an instrumental role in advancing our understanding of molecular recognition and drug design.